3-Acetamidocyclohexane-1-carboxylic acid

Core Science & Biosynthesis

"3-Acetamidocyclohexane-1-carboxylic acid chemical properties"

An In-Depth Technical Guide to the Chemical Properties of 3-Acetamidocyclohexane-1-carboxylic acid

Abstract

3-Acetamidocyclohexane-1-carboxylic acid is a derivative of 3-aminocyclohexanecarboxylic acid, a non-proteinogenic amino acid and a conformationally restricted analog of γ-aminobutyric acid (GABA). This guide provides a comprehensive technical overview of its chemical properties, including its synthesis, spectroscopic profile, reactivity, and applications. As a bifunctional molecule featuring both a stable secondary amide and a reactive carboxylic acid, it serves as a valuable building block in medicinal chemistry and materials science. Particular emphasis is placed on the influence of its stereochemistry (cis and trans) and its potential as a scaffold for developing novel therapeutics and complex molecular architectures. This document is intended for researchers, chemists, and drug development professionals seeking a detailed understanding of this versatile compound.

Molecular Structure and Physicochemical Properties

Core Structure and Stereoisomerism

3-Acetamidocyclohexane-1-carboxylic acid (3-ACHC) possesses a cyclohexane ring substituted at the 1- and 3-positions with a carboxylic acid and an acetamido group, respectively. The molecular formula for this compound is C₉H₁₅NO₃, and it has a molecular weight of 185.22 g/mol [1][2].

The spatial arrangement of the two substituents relative to the plane of the cyclohexane ring gives rise to two diastereomers:

• cis-3-Acetamidocyclohexane-1-carboxylic acid: Both the carboxylic acid and acetamido groups are on the same face of the ring.

• trans-3-Acetamidocyclohexane-1-carboxylic acid: The carboxylic acid and acetamido groups are on opposite faces of the ring.

These stereoisomers exhibit distinct physical properties, such as melting points, solubility, and crystal packing, which in turn influence their reactivity and biological activity. The choice of the starting material, either cis- or trans-3-aminocyclohexanecarboxylic acid, dictates the stereochemistry of the final product, as the acylation reaction does not typically affect the stereocenter at C3. Protected versions of these isomers, such as Fmoc-cis-3-aminocyclohexane carboxylic acid, are recognized as important building blocks in peptide synthesis for inducing specific conformational constraints[3].

Physicochemical Data

The key physicochemical properties of 3-ACHC are summarized in the table below. These values are crucial for designing experimental conditions, including solvent selection, purification methods, and storage.

Property	Value	Source(s)
Molecular Formula	C₉H₁₅NO₃	[1][2]
Molecular Weight	185.22 g/mol	[1][2]
CAS Number	1206676-92-7 (Stereoisomer unspecified)	[1]
2382038-23-3 ((1R,3R)-isomer)	[2]
Topological Polar Surface Area (TPSA)	66.4 Ų	[1]
Predicted LogP	0.7659	[1]
Hydrogen Bond Donors	2	[1]
Hydrogen Bond Acceptors	2	[1]
Rotatable Bonds	2	[1]
Storage Conditions	Sealed in dry, 2-8°C	[1][2]

Synthesis and Purification

Synthetic Strategy: Acylation of 3-Aminocyclohexanecarboxylic Acid

The most direct and efficient route to synthesize 3-ACHC is through the N-acetylation of its parent amine, 3-aminocyclohexanecarboxylic acid. This reaction is a nucleophilic acyl substitution where the amino group acts as the nucleophile, attacking an activated acetyl source. Acetic anhydride is a common and effective acetylating agent for this purpose. The reaction is typically performed under basic conditions to deprotonate the amino group, enhancing its nucleophilicity, and to neutralize the acetic acid byproduct. This approach is analogous to the well-established methods for creating amide bonds from amines and carboxylic acid derivatives[4].

Detailed Experimental Protocol: N-acetylation

This protocol describes a self-validating system for the synthesis of cis-3-ACHC from cis-3-aminocyclohexanecarboxylic acid. The same procedure can be applied to the trans isomer.

Reagents and Materials:

• cis-3-Aminocyclohexanecarboxylic acid (1.0 eq)

• 1,4-Dioxane

• 1 M Sodium Hydroxide (NaOH) solution (2.5 eq)

• Acetic Anhydride (1.2 eq)

• 3 M Hydrochloric Acid (HCl)

• Ethyl Acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, suspend cis-3-aminocyclohexanecarboxylic acid (1.0 eq) in a mixture of 1,4-dioxane and water.

• Basification: Cool the suspension in an ice bath and slowly add 1 M NaOH solution (2.5 eq) while stirring. Continue stirring until the solid completely dissolves, forming a clear solution of the sodium carboxylate. Causality: This step is critical as it deprotonates both the carboxylic acid and the ammonium group (formed in situ), generating a free amine which is a potent nucleophile.

• Acetylation: While maintaining the temperature at 0-5°C, add acetic anhydride (1.2 eq) dropwise to the solution. Allow the reaction mixture to warm to room temperature and stir overnight.

• Workup - Quenching and Acidification: Cool the mixture in an ice bath again. Slowly and carefully acidify the solution to a pH of ~2-3 using 3 M HCl. An off-white precipitate should form. Causality: Acidification protonates the carboxylate salt to yield the desired carboxylic acid, which is less soluble in the aqueous medium, causing it to precipitate. It also neutralizes any remaining base.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Recrystallize the crude solid from an appropriate solvent system (e.g., water or an ethyl acetate/hexane mixture) to obtain pure cis-3-acetamidocyclohexane-1-carboxylic acid.

Purification and Characterization Workflow

The following diagram illustrates a standard workflow for the synthesis, purification, and final validation of 3-ACHC.

Caption: Workflow for Synthesis and Validation of 3-ACHC.

Spectroscopic and Analytical Profile

The structural confirmation of 3-ACHC relies on a combination of spectroscopic techniques. The expected data provides a benchmark for validating synthetic products.

Infrared (IR) Spectroscopy

The IR spectrum of 3-ACHC is characterized by the distinct absorption bands of its two functional groups.

Functional Group	Expected Wavenumber (cm⁻¹)	Description
O-H (Carboxylic Acid)	3500 - 2500	Very broad, characteristic of H-bonding[5]
N-H (Amide)	~3300	Sharp to moderately broad, single peak (2° amide)[6]
C-H (sp³)	2950 - 2850	Aliphatic C-H stretching
C=O (Carboxylic Acid)	~1710	Strong, sharp carbonyl stretch[5][7]
C=O (Amide I Band)	~1650	Strong, sharp carbonyl stretch[6]
N-H (Amide II Band)	~1550	N-H bending and C-N stretching[6]
C-O (Carboxylic Acid)	1300 - 1200	C-O stretching[7]

Insight: The presence of two distinct carbonyl peaks is a key diagnostic feature, differentiating the acid from the amide environment. The extremely broad O-H stretch often overlaps with C-H signals and is a definitive indicator of the carboxylic acid dimer formation via hydrogen bonding.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework.

Proton / Carbon	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)	Key Features
-COOH	10.0 - 12.0	170 - 185	Broad singlet, exchangeable with D₂O[5]
-NH-	7.5 - 8.5	N/A	Broad singlet, exchangeable with D₂O[6]
-CH-COOH (C1)	~2.5	~45	Deshielded methine proton
-CH-NH- (C3)	~3.5 - 4.0	~50	Deshielded methine proton
-CH₂- (ring)	1.2 - 2.2	20 - 40	Complex multiplets from cyclohexane ring
-COCH₃	~2.0	~170	Sharp singlet (3H) from acetyl group[6]
-COCH₃	N/A	~23	Methyl carbon of the acetyl group

Insight: The chemical shifts of the protons at C1 and C3, along with their coupling patterns, can be used to confirm the relative stereochemistry (cis vs. trans) through analysis of the coupling constants (J-values).

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural clues through fragmentation patterns.

• Molecular Ion (M⁺): Expected at m/z = 185.

• Key Fragmentation Pathways:

  • Loss of H₂O: [M-18]⁺ at m/z = 167.

  • Loss of -COOH: [M-45]⁺ at m/z = 140, a common fragmentation for carboxylic acids[5].

  • Loss of Acetyl Group: [M-43]⁺ corresponding to the loss of CH₃CO.

  • Acylium Ion: A peak at m/z = 43 (CH₃CO⁺) is highly characteristic of an acetyl group.

Chemical Reactivity and Derivative Synthesis

The bifunctional nature of 3-ACHC allows for selective modification at either the carboxylic acid or the amide group, making it a versatile synthetic intermediate.

Reactivity of the Carboxylic Acid Moiety

The carboxylic acid group is the more reactive site for many transformations. Its reactivity can be enhanced by converting the hydroxyl into a better leaving group[8].

• Esterification: Reaction with an alcohol (e.g., methanol) under acidic catalysis (Fischer Esterification) yields the corresponding ester[8][9]. This is a reversible process driven to completion by removing water.

• Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH₄) will reduce the carboxylic acid to a primary alcohol (3-acetamido-1-(hydroxymethyl)cyclohexane). The amide group is generally stable to LiAlH₄ under these conditions[8][10].

• Acyl Halide Formation: Treatment with thionyl chloride (SOCl₂) or oxalyl chloride converts the carboxylic acid into a highly reactive acyl chloride[8]. This intermediate is not isolated but used directly to form esters, amides, or other derivatives under milder conditions than the parent acid.

• Amide Coupling: The carboxylic acid can be coupled with other amines to form a new amide bond using coupling reagents like dicyclohexylcarbodiimide (DCC)[8][11].

Caption: Key Reactions at the Carboxylic Acid Moiety.

Reactivity of the Acetamido Moiety

The acetamido group is significantly less reactive than the carboxylic acid. It is generally stable under neutral and mildly acidic or basic conditions.

• Hydrolysis: The amide bond can be cleaved by hydrolysis under harsh conditions (e.g., prolonged heating with strong acid or base) to regenerate the parent amine, 3-aminocyclohexanecarboxylic acid, and acetic acid.

Applications in Research and Drug Development

Scaffold for Bioactive Molecules

Cyclohexane rings are prevalent scaffolds in pharmaceuticals, offering a three-dimensional structure that can orient functional groups in precise vectors to interact with biological targets. Derivatives of cyclohexane carboxylic acid have shown a wide range of activities, including protease inhibition and anti-ulcer effects[12]. Furthermore, molecules containing an acetamide functional group have been explored for their analgesic and anti-inflammatory properties[13][14][15]. The combination of these features in 3-ACHC makes it an attractive starting point for the synthesis of new chemical entities.

Use in Peptide and Peptidomimetic Synthesis

The parent amino acid, 3-aminocyclohexanecarboxylic acid, is a conformationally restricted GABA analogue. Incorporating such non-natural amino acids into peptides is a key strategy for developing peptidomimetics with enhanced properties. The cyclohexane backbone introduces rigidity compared to linear amino acids, which can lock the peptide into a specific bioactive conformation, potentially increasing receptor affinity, selectivity, and metabolic stability[3][16]. While 3-ACHC itself is not directly incorporated, its Boc- and Fmoc-protected precursors are commercially available and serve this exact purpose in solid-phase peptide synthesis[3][17][18].

Conclusion

3-Acetamidocyclohexane-1-carboxylic acid is a well-defined chemical entity with a rich profile of properties relevant to synthetic and medicinal chemistry. Its straightforward synthesis, predictable spectroscopic signature, and dual functional group reactivity make it a valuable tool for researchers. The inherent stereochemistry of its cyclohexane core provides a platform for designing conformationally constrained molecules, a critical aspect of modern drug discovery. As the demand for novel scaffolds and peptidomimetics grows, the utility of 3-ACHC and its derivatives is poised to expand, offering new avenues for the development of advanced materials and targeted therapeutics.

References

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• ResearchGate. (n.d.). A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. Retrieved from [Link]

• Kaplancikli, Z. A., et al. (2012). Synthesis and analgesic activity of some acetamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(2), 275-80. Retrieved from [Link]

• Khan Academy. (n.d.). Carboxylic acid reactions overview. Retrieved from [Link]

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• ResearchGate. (2011). Synthesis and analgesic activity of some acetamide derivatives. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

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A Comprehensive Technical Guide to 3-Acetamidocyclohexane-1-carboxylic Acid and its Analogs: Synthesis, Biological Activity, and Therapeutic Potential

Introduction: The Significance of the 3-Acetamidocyclohexane-1-carboxylic Acid Scaffold

In the landscape of medicinal chemistry, the cyclohexane ring serves as a versatile and conformationally rich scaffold for the design of novel therapeutic agents. Its three-dimensional structure allows for the precise spatial orientation of functional groups, which is critical for effective interaction with biological targets. When functionalized with both an acetamido and a carboxylic acid group, as in the case of 3-Acetamidocyclohexane-1-carboxylic acid, the resulting molecule possesses key pharmacophoric features—hydrogen bond donors and acceptors, and a lipophilic core—that make it an attractive starting point for drug discovery. This technical guide provides a comprehensive literature review of 3-Acetamidocyclohexane-1-carboxylic acid and its analogs, delving into their synthesis, structure-activity relationships (SAR), and diverse pharmacological activities, with a focus on their potential as anti-inflammatory, antipsychotic, and neuroprotective agents.

Synthesis of 3-Acetamidocyclohexane-1-carboxylic Acid and its Precursors

The synthesis of 3-Acetamidocyclohexane-1-carboxylic acid typically proceeds through the key intermediate, 3-aminocyclohexanecarboxylic acid. A variety of synthetic routes have been developed to obtain this precursor, often with a focus on stereochemical control.

One effective method for the asymmetric synthesis of (1R,3S)-3-aminocyclohexanecarboxylic acid involves a multi-step process starting from a mixture of cis and trans cyclohexane-1,3-dicarboxylic acid.[1] This mixture is first converted to the cis-anhydride, followed by esterification. The crucial step for inducing asymmetry is an enzymatic hydrolytic desymmetrization using lipase AY-30, which yields a cis-1,3-cyclohexanedicarboxylic acid monoester with high enantiomeric excess.[1] This intermediate then undergoes a modified Curtius-type rearrangement to afford the N-Boc protected 3-aminocyclohexanecarboxylic acid, which can be deprotected to yield the desired amino acid.[1]

The final step in the synthesis of the target molecule is the N-acetylation of 3-aminocyclohexanecarboxylic acid. This is a standard transformation in organic synthesis and can be achieved under mild conditions.[2][3]

Experimental Protocol: N-Acetylation of 3-Aminocyclohexanecarboxylic Acid

The following is a general protocol for the N-acetylation of an amino acid, which can be adapted for 3-aminocyclohexanecarboxylic acid.

Materials:

• 3-Aminocyclohexanecarboxylic acid

• Acetic anhydride

• A suitable solvent (e.g., dichloromethane (DCM), water, or a biphasic system)

• A mild base (e.g., sodium bicarbonate, triethylamine)

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolve 3-aminocyclohexanecarboxylic acid in the chosen solvent. If using an organic solvent, ensure the amino acid is in a soluble form (e.g., as an ester, which can be subsequently hydrolyzed). For aqueous conditions, dissolve the amino acid in a solution of mild base.

• Cool the solution in an ice bath.

• Slowly add a slight molar excess (e.g., 1.1 equivalents) of acetic anhydride to the cooled, stirring solution.

• Allow the reaction to stir at room temperature for several hours, monitoring the progress by a suitable technique (e.g., thin-layer chromatography).

• Upon completion, if the reaction was performed in an organic solvent, wash the solution with a mild acid (e.g., dilute HCl) and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• If the reaction was performed in an aqueous solution, acidify the mixture to precipitate the N-acetylated product, which can then be collected by filtration.

• The crude product can be purified by recrystallization or column chromatography to yield pure 3-Acetamidocyclohexane-1-carboxylic acid.

Caption: Synthetic pathway to 3-Acetamidocyclohexane-1-carboxylic acid.

Structure-Activity Relationships of Analogs

The therapeutic potential of the 3-Acetamidocyclohexane-1-carboxylic acid scaffold can be explored and optimized through systematic structural modifications. The cyclohexane ring, the acetamido group, and the carboxylic acid moiety all present opportunities for derivatization to enhance potency, selectivity, and pharmacokinetic properties.

Anti-inflammatory and Antiproliferative Activities

A notable class of analogs are the amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid, which have demonstrated significant anti-inflammatory and antiproliferative activities.[4][5] The anti-inflammatory effects of these compounds have been assessed by measuring their ability to inhibit the secretion of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in mitogen-stimulated peripheral blood mononuclear cells (PBMCs).[4][5]

Compound	Substituent on Phenyl Ring	TNF-α Inhibition (%)	IL-6 Inhibition (%)	Antiproliferative Activity	Reference
2a	H	-	-	+	[4][5]
2b	4-Cl	Significant	-	++	[4][5]
2c	4-Br	Significant	-	++	[4][5]
2d	4-F	-	-	+	[4][5]
2e	4-NO2	Significant	Significant	+++	[4][5]
2f	2,4-diCl	+++	-	++	[4][5]
Data extracted from a study on new amidrazone derivatives containing cyclohex-1-ene-1-carboxylic acid.[4][5] A '-' indicates that significant inhibition was not reported under the specified conditions. '+' indicates relative activity.

The data reveals that the nature and position of substituents on the phenyl ring of the amidrazone moiety significantly influence both anti-inflammatory and antiproliferative activities.[4][5] Electron-withdrawing groups, such as nitro and chloro, appear to enhance these biological effects.

Anticonvulsant Activity

The cyclohexane ring is also a key feature in some anticonvulsant agents. Studies on enaminone derivatives of cyclohex-3-ene-1-carboxylate have identified potent anticonvulsant activity in the maximal electroshock seizure (MES) test.[6][7]

Compound	R Group	MES ED50 (mg/kg) in mice	Protective Index (PI) in mice	MES ED50 (mg/kg) in rats	Protective Index (PI) in rats	Reference
1e	4-chlorophenyl	16.7	6.6	3.0	>83.3	[6]
Data for ethyl 4-[(4-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-ene-1-carboxylate.

The high potency and protective index of compound 1e in rats highlight the potential of this scaffold in the development of new anticonvulsant drugs.[6]

Pharmacological Profiles and Mechanisms of Action

Analogs of 3-Acetamidocyclohexane-1-carboxylic acid have been investigated for a range of pharmacological activities, with promising results in the areas of antipsychotic, anti-inflammatory, and neuroprotective effects.

Antipsychotic Potential: Dopamine Receptor Modulation

Several acetamide derivatives have been explored for their antipsychotic activity, which is often mediated by their interaction with dopamine receptors, particularly the D2 receptor.[8] Antagonism of D2 receptors is a hallmark of many antipsychotic drugs. The binding affinity of novel compounds for dopamine receptors can be determined using radioligand binding assays.

Caption: Antipsychotic action via D2 receptor antagonism.

This protocol outlines a competitive radioligand binding assay to determine the affinity of a test compound for the D2 receptor.[9][10]

Materials:

• Receptor source: Rat striatal tissue homogenate or a cell line stably expressing the human D2 receptor.[10]

• Radioligand: [³H]-Spiperone or another suitable D2 receptor radioligand.[9][10]

• Non-specific binding control: A high concentration of a known D2 antagonist, such as (+)-butaclamol.[9]

• Test compound (analogs of 3-Acetamidocyclohexane-1-carboxylic acid).

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).

• Scintillation fluid.

• Liquid scintillation counter.

• Glass fiber filters.

• Filtration apparatus.

Procedure:

• Membrane Preparation: Homogenize the receptor source tissue or cells in ice-cold assay buffer. Centrifuge the homogenate at low speed to remove debris, then centrifuge the supernatant at high speed to pellet the membranes containing the receptors. Resuspend the membrane pellet in fresh assay buffer.[10]

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and a range of concentrations of the test compound.

  • Total binding: Add radioligand and membrane preparation to the assay buffer.

  • Non-specific binding: Add radioligand, membrane preparation, and the non-specific binding control to the assay buffer.[9]

  • Competitive binding: Add radioligand, membrane preparation, and varying concentrations of the test compound to the assay buffer.

• Incubation: Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[10]

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) and then calculate the Ki (inhibition constant) using the Cheng-Prusoff equation.

Anti-inflammatory Activity: Modulation of NF-κB Signaling

The anti-inflammatory properties of some cyclohexane derivatives may be attributed to their ability to inhibit the nuclear factor-kappa B (NF-κB) signaling pathway.[11][12] NF-κB is a key transcription factor that regulates the expression of many pro-inflammatory genes, including TNF-α and IL-6.[13] Inhibition of this pathway can therefore lead to a reduction in the inflammatory response.

Caption: Inhibition of the NF-κB signaling pathway.

This protocol describes an in vitro assay to measure the ability of a test compound to inhibit the production of TNF-α in lipopolysaccharide (LPS)-stimulated macrophages.[14][15][16]

Materials:

• Macrophage cell line (e.g., RAW 264.7 or THP-1).[15]

• Cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• LPS from E. coli.

• Test compound (analogs of 3-Acetamidocyclohexane-1-carboxylic acid).

• ELISA kit for quantifying TNF-α.

• 96-well cell culture plates.

• CO₂ incubator.

Procedure:

• Cell Culture: Culture the macrophage cells in a CO₂ incubator at 37°C.

• Seeding: Seed the cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various concentrations of the test compound for a specified period (e.g., 1-2 hours).

• Stimulation: Add LPS to the wells (except for the negative control wells) to stimulate the production of TNF-α.

• Incubation: Incubate the plates for a further period (e.g., 6-24 hours) to allow for cytokine production.

• Supernatant Collection: After incubation, centrifuge the plates and carefully collect the cell culture supernatants.

• ELISA: Quantify the concentration of TNF-α in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.[16]

• Data Analysis: Calculate the percentage inhibition of TNF-α production for each concentration of the test compound compared to the LPS-stimulated control. Determine the IC50 value.

Neuroprotective and Analgesic Potential

The structural similarity of some 3-aminocyclohexanecarboxylic acid derivatives to the neurotransmitter GABA (gamma-aminobutyric acid) and the drug gabapentin suggests their potential as neuroprotective and analgesic agents.[17] Gabapentin and its analogs are known to exert their effects by binding to the α2δ subunit of voltage-gated calcium channels.[9] Carboxyfullerenes, which are carboxylic acid derivatives, have shown neuroprotective effects against excitotoxic neuronal death.[17][18] Furthermore, some acetamide derivatives have demonstrated analgesic activity in various animal models of pain.[19][20][21]

Conclusion and Future Directions

The 3-Acetamidocyclohexane-1-carboxylic acid scaffold represents a promising starting point for the development of novel therapeutic agents with a wide range of biological activities. The synthetic accessibility of this core structure, coupled with the numerous possibilities for analog synthesis, provides a rich platform for medicinal chemistry exploration. The demonstrated anti-inflammatory, antipsychotic, and potential neuroprotective and analgesic properties of its analogs warrant further investigation.

Future research in this area should focus on:

• Systematic SAR studies: A more comprehensive understanding of the structure-activity relationships is needed to guide the design of more potent and selective compounds. This should involve systematic modifications of all three key components of the molecule: the cyclohexane ring, the acetamido group, and the carboxylic acid moiety.

• Mechanism of action studies: For the most promising compounds, detailed mechanistic studies are required to elucidate their precise molecular targets and signaling pathways.

• In vivo efficacy studies: Compounds with potent in vitro activity should be advanced to in vivo models of disease to assess their therapeutic efficacy and pharmacokinetic properties.

• Exploration of new therapeutic areas: The diverse biological activities observed for this class of compounds suggest that their therapeutic potential may extend beyond the areas already investigated.

By leveraging the principles of rational drug design and a thorough understanding of the underlying biology, the 3-Acetamidocyclohexane-1-carboxylic acid scaffold holds significant promise for the development of the next generation of therapeutics for a variety of human diseases.

References

• BenchChem. (2025). Application Notes and Protocols for a Selective Dopamine D2/D3 Receptor Antagonist. BenchChem.
• BenchChem. (2025). An In-depth Technical Guide to the Dopamine D2 Receptor Binding Affinity of Ridazin (Thioridazine). BenchChem.
• Chen, L., et al. (2012). Bicyclic Cyclohexenones as Inhibitors of NF-κB Signaling. ACS Medicinal Chemistry Letters, 3(6), 469-473.
• De-groot, H. J., et al. (2015). Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. International Journal of Molecular Sciences, 16(1), 1469-1486.
• Revvity. (n.d.). Tag-lite Dopamine D2 Receptor Frozen & Labeled Cells, 200 Assay Points. Revvity.
• National Center for Biotechnology Information. (2016). Table 3, Detailed protocol for the D2 binding secondary assay. In Probe Reports from the NIH Molecular Libraries Program.
• GenScript. (n.d.). Human Dopamine D2 Receptor Cell Line. GenScript.
• Montanari, T., et al. (2023). Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight. International Journal of Molecular Sciences, 24(10), 8879.
• Kaplancikli, Z. A., et al. (2012). Synthesis and analgesic activity of some acetamide derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(2), 275-280.
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The Discovery and Synthetic Evolution of (1S,3R)-3-Acetamidocyclohexane-1-carboxylic Acid: Enabling Next-Generation CDK9 Inhibitors

Introduction: The Strategic Importance of a Chiral Intermediate

In modern drug design, mastering structural topography determines a compound's clinical viability. (1S,3R)-3-acetamidocyclohexane-1-carboxylic acid is a pivotal chiral building block utilized in the synthesis of oncology therapeutics, most notably in the clinical candidate Zemirciclib (AZD4573)[1].

As a Senior Application Scientist heavily involved in scale-up transition, I have frequently observed how asymmetric synthesis bottlenecks can delay critical trials. The evolution of (1S,3R)-3-acetamidocyclohexane-1-carboxylic acid from a poorly yielding synthetic curiosity to a reliably manufactured, kilogram-scale active pharmaceutical ingredient (API) intermediate represents a masterclass in 2[2].

Overcoming the Asymmetric Bottleneck: Classic Resolution vs. Biocatalysis

Accessing pure cis-1,3-disubstituted cyclohexanes has historically been problematic. Early protocols for preparing the (1S,3R) enantiomer relied heavily on classical resolution methods involving diastereomeric salt formation.

The Mechanistic Flaw of Early Approaches: Attempting to resolve a BOC-protected amino acid variant using traditional chiral salts (often utilizing ethanol as a solvent) suffered from severe process attrition. Reaching the necessary enantiomeric excess (>95% ee) required up to three sequential recrystallizations, plunging the overall yield to an unsustainable ~20%[2]. Furthermore, this path imposed extraneous protection and deprotection steps.

The Biocatalytic Breakthrough: To circumvent this, researchers at3 mediated by Novozym 435 (Candida antarctica lipase B, CALB)[3]. By subjecting racemic isopropyl 3-aminocyclohexanecarboxylate to enzymatic acetylation, the kinetic resolution and the functionalization step were telescoped into a single, high-yielding transformation[2].

Table 1: Quantitative Process Comparison

Process Metric	Classical Salt Resolution	Novozym 435 Kinetic Resolution	Process Causality & Rationale
Overall Yield	~20%	>39% (Demonstrated at 1kg scale)	Avoidance of repeated recrystallizations eliminates severe mass attrition[2][3].
Enantiomeric Excess (ee)	>95%	98.8%	Optimal spatial fit within the highly stereospecific CALB active site[3].
Linear Step Count	5	3	Simultaneous desymmetrization and acetylation bypasses protective group chemistry[2].
Sustainability	High solvent waste	Green Chemistry Compliant	Operates under mild conditions, eliminating toxic resolving agents[2].

Step-by-Step Biocatalytic Protocol & Workflow

Understanding the causality behind process parameters ensures repeatable scale-up. The synthesis originates from inexpensive 3-aminobenzoic acid, which is first subjected to a rhodium-catalyzed hydrogenation, followed by esterification to yield racemic isopropyl 3-aminocyclohexanecarboxylate[2].

Why an isopropyl ester instead of a methyl ester? The isopropyl group provides precise steric bulk, preventing the substrate from misaligning within the hydrophobic pocket of the Novozym 435 enzyme, dramatically increasing the E-value (enantiomeric ratio) during kinetic resolution[2].

Fig 1. Biocatalytic synthesis workflow of (1S,3R)-3-acetamidocyclohexane-1-carboxylic acid.

Protocol: Controlled Scale-Up Hydrolysis of the Chiral Ester

To isolate the final free acid, precise phase manipulation is critical. The following protocol represents a self-validating system for generating (1S,3R)-3-acetamidocyclohexane-1-carboxylic acid[2]:

• Substrate Initialization: With the reactor mantle set strictly at 20 °C, dissolve 426.3 g (98% w/w, 1.837 mol) of (1S,3R)-isopropyl 3-acetamidocyclohexanecarboxylate in 500 mL of Methanol (MeOH).

• Reagent Addition: Over a 10-minute window, slowly infuse 726 mL of an aqueous sodium hydroxide solution (3.8 M, 2.757 mol).

  • Validation Trigger: The nucleophilic acyl substitution is inherently exothermic; validating the reaction's progression requires observing the internal temperature rise precisely from 20 °C to 30 °C during addition[2].

• Reaction Maintenance: Stir the mixture continuously for 2 hours at 20 °C to ensure absolute conversion to the corresponding carboxylate salt.

• Quench & Protonation: Carefully titrate the mixture with approximately 250 mL of a 37% aqueous HCl solution until the system reaches pH ~ 1.

• Phase Extraction: Introduce 1 L of Ethyl Acetate (EtOAc) to the reactor.

  • Validation Trigger: The immediate formation of two crystal-clear phases confirms successful protonation, driving the highly polar (but organic-soluble) free acid into the EtOAc phase for subsequent isolation[2].

Structural Biology and Pharmacokinetics: The Role in AZD4573

The synthesis of this specific chemical moiety was not conducted in a vacuum; it was purposely engineered for 4[4].

(1S,3R)-3-acetamidocyclohexane-1-carboxylic acid is conjugated via amide linkage to form Zemirciclib (AZD4573), a uniquely potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9)[1]. Hematological malignancies heavily depend on the rapid turnover of Mcl-1, an anti-apoptotic survival protein[4]. CDK9 regulates the transcription of Mcl-1 via the phosphorylation of RNA polymerase II[1][5].

Causality in Drug Design: Why use the 3-acetamidocyclohexyl group? Structural docking (PDB: 4BCF) reveals that while the core heterocycle of AZD4573 anchors into the CDK9 kinase hinge via a bidentate interaction, the highly polar (1S,3R)-3-acetamidocyclohexyl group deliberately projects outward into the solvent channel[4].

This precise spatial orientation drastically increases the molecule's aqueous solubility, tailoring it perfectly for intravenous (IV) administration[6]. The polar surface area ensures a highly accelerated systemic clearance, granting the drug a remarkably short half-life (t1/2 < 1 hour in human predictions and animal models)[4][5]. This results in "transient target engagement"—a rapid pulse of profound CDK9 inhibition that efficiently collapses Mcl-1 levels, triggering tumor apoptosis while sparing healthy tissues from the severe toxicities associated with prolonged CDK blockade[4][5].

Fig 2. CDK9-mediated apoptotic pathway triggered by AZD4573 transient target engagement.

Conclusion

The historical shift from material-draining classical resolutions to a highly efficient Novozym 435 biocatalytic pathway perfectly exemplifies modern pharmaceutical agility. By overcoming the scalable synthesis of (1S,3R)-3-acetamidocyclohexane-1-carboxylic acid, process chemists have successfully enabled the clinical evaluation of AZD4573, providing a finely tuned weapon against hematological cancers.

References

• Karlsson, S., et al. "Development of an Enantioselective Novozym 435 Mediated Acetylation for the Preparation of (1S,3R)-3-Acetamidocyclohexane-1-carboxylic Acid." Organic Process Research & Development, ACS Publications, 2016. 2

• Karlsson, S., et al. "From Milligram to Kilogram Manufacture of AZD4573: Making It Possible by Application of Enzyme-, Iridium-, and Palladium-Catalyzed Key Transformations." Organic Process Research & Development, ACS Publications, 2022. 3

• Cid, C., et al. "Discovery of AZD4573, a Potent and Selective Inhibitor of CDK9 That Enables Short Duration of Target Engagement for the Treatment of Hematological Malignancies." Journal of Medicinal Chemistry, ACS Publications, 2020. 4

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• "AZD4573 | CDK9 Inhibitor | CAS 2057509-72-3". Selleck Chemicals. 5

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Protocols & Analytical Methods

Application Note: 3-Acetamidocyclohexane-1-carboxylic Acid as a Versatile Building Block in Modern Organic Synthesis

Introduction

In the landscape of modern drug discovery and organic synthesis, the strategic selection of molecular building blocks is paramount to the successful construction of complex and biologically active molecules. 3-Acetamidocyclohexane-1-carboxylic acid has emerged as a particularly valuable scaffold. Its inherent structural features—a conformationally restricted cyclohexane ring, a secondary amide, and a versatile carboxylic acid handle—provide a unique combination of properties that medicinal chemists and synthetic chemists can exploit.

The cyclohexane core imparts a degree of rigidity that is often sought after in drug candidates to pre-organize functional groups for optimal interaction with biological targets. The acetamido and carboxylic acid moieties serve as key points for diversification, allowing for the facile introduction of a wide array of substituents and the extension of the molecular framework. This application note provides an in-depth guide to the strategic use of 3-acetamidocyclohexane-1-carboxylic acid, detailing its application in amide bond formation and offering a validated protocol for its use in synthesis.

Physicochemical Properties & Stereochemistry

3-Acetamidocyclohexane-1-carboxylic acid is a chiral molecule that exists as cis and trans diastereomers, each of which can be resolved into its constituent enantiomers. The stereochemical relationship between the acetamido and carboxylic acid groups is a critical determinant of the three-dimensional shape of the final compound and, consequently, its biological activity.

Property	Value
Molecular Formula	C9H15NO3[1]
Molecular Weight	185.22 g/mol [1]
Stereochemistry	Exists as cis and trans isomers
Functional Groups	Carboxylic Acid, Amide
Key Applications	Peptide Synthesis, Medicinal Chemistry[2]

The synthesis of stereochemically pure isomers is a key consideration. For instance, the synthesis of optically pure (1R, 3S)-3-amino-1-cyclohexanecarboxylic acid has been achieved through methods like enzymatic hydrolytic desymmetrization followed by a modified Curtius-type rearrangement.[3] The ability to access specific stereoisomers is crucial for structure-activity relationship (SAR) studies in drug development.

Core Synthetic Application: Amide Bond Formation

The most prevalent application of 3-acetamidocyclohexane-1-carboxylic acid is its use as a coupling partner in amide bond formation. The carboxylic acid moiety can be activated by a wide range of modern coupling reagents to react with primary and secondary amines, generating a diverse library of amide-containing compounds. This reaction is a cornerstone of peptide synthesis and the construction of many pharmaceutical agents.[4]

Mechanistic Insight: The Role of Coupling Reagents

Direct condensation of a carboxylic acid and an amine is generally inefficient due to the formation of a non-reactive ammonium carboxylate salt.[5] Coupling reagents are employed to activate the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

Common classes of coupling reagents include:

• Carbodiimides: Reagents like N,N'-Dicyclohexylcarbodiimide (DCC) and 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activate the carboxylic acid by forming a highly reactive O-acylisourea intermediate.[5][6]

• Uronium/Aminium Salts: Reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) are highly efficient and often used to minimize side reactions and racemization.[7]

• Phosphonium Salts: Reagents like BOP (Benzotriazol-1-yl-oxy-tris(dimethylamino)phosphonium hexafluorophosphate) are also effective activators.

The choice of coupling reagent, additives (like N-hydroxysuccinimide (NHS) or 1-Hydroxybenzotriazole (HOBt)), base, and solvent is critical for achieving high yields and purity.[4][8]

Experimental Workflow for Amide Coupling

The following diagram outlines a typical workflow for the coupling of 3-acetamidocyclohexane-1-carboxylic acid with a generic primary amine (R-NH2).

Caption: General workflow for HATU-mediated amide coupling.

Detailed Protocol: Synthesis of N-Benzyl-3-acetamidocyclohexane-1-carboxamide

This protocol provides a step-by-step method for a representative amide coupling reaction.

Materials:

• cis/trans-3-Acetamidocyclohexane-1-carboxylic acid (1.0 eq)

• HATU (1.1 eq)

• Diisopropylethylamine (DIPEA) (2.5 eq)

• Benzylamine (1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• 5% aq. Lithium Chloride (LiCl)

• Saturated aq. Sodium Bicarbonate (NaHCO3)

• Brine

• Anhydrous Sodium Sulfate (Na2SO4)

Procedure:

• Activation: To a solution of cis/trans-3-acetamidocyclohexane-1-carboxylic acid (1.0 g, 5.4 mmol) in anhydrous DMF (20 mL) under a nitrogen atmosphere, add HATU (2.25 g, 5.9 mmol) and DIPEA (2.35 mL, 13.5 mmol).

• Stir the mixture at room temperature for 20 minutes. The solution should become pale yellow.

• Amine Addition: Add benzylamine (0.7 mL, 6.5 mmol) dropwise to the activated mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed (typically 2-4 hours).

• Work-up:

  • Dilute the reaction mixture with ethyl acetate (100 mL).

  • Wash the organic layer sequentially with 5% aq. LiCl (3 x 50 mL) to remove DMF, saturated aq. NaHCO3 (2 x 50 mL), and brine (1 x 50 mL).[4]

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 0-10% methanol in dichloromethane) to afford the desired N-benzyl-3-acetamidocyclohexane-1-carboxamide.

Scientist's Notes:

• Causality: The use of HATU as a coupling reagent is advantageous as it is highly efficient and known to suppress racemization, which is crucial when working with chiral starting materials. DIPEA is a non-nucleophilic base used to scavenge the HCl produced during the reaction.

• Self-Validation: The progress of the reaction should be unequivocally confirmed by LC-MS, observing the disappearance of the starting material's mass peak (m/z = 186.2 [M+H]+) and the appearance of the product's mass peak (m/z = 275.4 [M+H]+). The purity of the final product should be assessed by NMR and HPLC.

Applications in Drug Discovery

The 3-aminocyclohexanecarboxylic acid core is a valuable component in medicinal chemistry.[2] Its incorporation into peptides can induce specific secondary structures, such as helices, which can be important for mimicking the structure of natural peptides or proteins.[9] The acetamido group can form key hydrogen bonds with target proteins, while the cyclohexane ring occupies hydrophobic pockets.

Derivatives of this scaffold are explored for a variety of therapeutic targets. While specific examples are often proprietary, the general strategy involves using the carboxylic acid as an anchor point to couple the scaffold to other pharmacophoric elements. The ability to easily synthesize a library of amides using this building block makes it ideal for lead optimization campaigns.

The concept of using bioisosteres for the carboxylic acid group is also a relevant strategy in drug design.[10] While 3-acetamidocyclohexane-1-carboxylic acid itself is the primary building block, medicinal chemists may later replace the carboxylic acid with groups like tetrazoles or hydroxamic acids to modulate physicochemical properties such as acidity, lipophilicity, and membrane permeability.[11]

Conclusion

3-Acetamidocyclohexane-1-carboxylic acid is a robust and versatile building block for organic synthesis, particularly in the construction of novel amide-containing compounds for pharmaceutical research. Its rigid cyclohexane framework and dual functional handles for chemical modification provide an excellent starting point for creating structurally diverse molecules. The straightforward and high-yielding nature of its participation in amide coupling reactions, as detailed in the provided protocol, underscores its utility for researchers, scientists, and drug development professionals. The strategic application of this scaffold will undoubtedly continue to contribute to the discovery of new and effective therapeutic agents.

References

• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) . Synthesis of peptides containing cis- or trans-3- or 4-aminocyclohexane-carboxylic acid residues. Available at: [Link]

• ResearchGate . A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid. Available at: [Link]

• MDPI . Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Available at: [Link]

• University of Wisconsin–Madison . Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers: An Unnatural Helical Secondary Structure. Available at: [Link]

• Chemistry Steps . Amides from Carboxylic Acids-DCC and EDC Coupling. Available at: [Link]

• Organic Synthesis . Acid-Amine Coupling using DCC. Available at: [Link]

• RSC Publishing . Organic & Biomolecular Chemistry. Available at: [Link]

• Google Patents. PROCESS FOR THE PREPARATION OF TRANS-4-AMINO-1-CYCLOHEXANECARBOXYLIC ACID.

• Organic Chemistry Portal . Amide synthesis by acylation. Available at: [Link]

• Google Patents. CN109824545B - Preparation method of trans-4-N-Boc-aminocyclohexane carboxylic acid.

• PMC . Carboxylic Acid (Bio)Isosteres in Drug Design. Available at: [Link]

• Open Access Journals . Drug Design: Influence of Heterocyclic Structure as Bioisosteres. Available at: [Link]

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• UNC Chemistry Department . By Adding Single Carbon Atom to a Molecule, Researchers Spark New Horizons in Drug Design. Available at: [Link]

• Google Patents. WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds.

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Application Notes and Protocols: 3-Acetamidocyclohexane-1-carboxylic acid as a Monomer for Novel Polyamides

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

The field of polymer chemistry is in a continuous search for novel monomers that can impart unique properties to resulting materials. 3-Acetamidocyclohexane-1-carboxylic acid is a bifunctional molecule with the potential to serve as a building block for a new class of polyamides. The presence of a cyclohexane ring in the backbone of a polymer can introduce rigidity, leading to enhanced thermal stability and mechanical strength. This application note provides a comprehensive guide for researchers on the utilization of 3-Acetamidocyclohexane-1-carboxylic acid in the synthesis of novel polyamides. It is important to note that the direct polymerization of this monomer is not feasible due to the presence of the acetamido group, which protects the amine functionality required for polycondensation. Therefore, a critical deacetylation step is necessary to yield the polymerizable monomer, 3-aminocyclohexane-1-carboxylic acid.

This document will detail the scientific rationale and step-by-step protocols for both the deprotection of 3-Acetamidocyclohexane-1-carboxylic acid and the subsequent polycondensation of the resulting aminocarboxylic acid.

Monomer Overview and Properties

A clear understanding of the starting material is crucial for successful polymer synthesis.

Property	Value	Reference
Chemical Name	3-Acetamidocyclohexane-1-carboxylic acid	N/A
CAS Number	1206676-92-7	[1]
Molecular Formula	C₉H₁₅NO₃	[1]
Molecular Weight	185.22 g/mol	[1]
Appearance	White to off-white powder	N/A
Solubility	Soluble in polar organic solvents	N/A

Strategic Approach: A Two-Step Synthesis

The synthetic route to a polyamide from 3-Acetamidocyclohexane-1-carboxylic acid is a two-step process. This is dictated by the fundamental mechanism of step-growth polymerization, which requires a reactive amine and a carboxylic acid group. The acetamido group in the starting material is a stable amide and will not participate in the formation of a new amide bond under typical polycondensation conditions.

Caption: Workflow for Polyamide Synthesis.

Part 1: Deacetylation of 3-Acetamidocyclohexane-1-carboxylic acid

The first and most critical step is the hydrolysis of the acetamido group to yield the free amine. This can be achieved through acidic or basic hydrolysis. The choice of method will depend on the desired scale and the tolerance of the starting material to harsh conditions.

Protocol 1: Acidic Hydrolysis

Rationale: In the presence of a strong acid and heat, the amide bond of the acetamido group is susceptible to nucleophilic attack by water, leading to its cleavage and the formation of the corresponding amine and acetic acid.

Materials:

• 3-Acetamidocyclohexane-1-carboxylic acid

• 6 M Hydrochloric Acid (HCl)

• Deionized water

• Sodium hydroxide (NaOH) solution (for neutralization)

• Round-bottom flask with reflux condenser

• Heating mantle

• Magnetic stirrer

• pH meter or pH paper

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, suspend 10 g of 3-Acetamidocyclohexane-1-carboxylic acid in 100 mL of 6 M HCl.

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the mixture to reflux (approximately 100-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is no longer detectable (typically 4-6 hours).

• Allow the reaction mixture to cool to room temperature.

• Carefully neutralize the mixture with a NaOH solution to a pH of approximately 7. The product, 3-aminocyclohexane-1-carboxylic acid, may precipitate out of solution upon neutralization.

• If a precipitate forms, cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the product with cold deionized water to remove any residual salts.

• Dry the product in a vacuum oven at 60-70 °C to a constant weight.

• Characterize the resulting 3-aminocyclohexane-1-carboxylic acid using techniques such as NMR and IR spectroscopy to confirm the removal of the acetyl group.

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• 1. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Acetamidocyclohexane-1-carboxylic acid

Welcome to the technical support center for the synthesis of 3-Acetamidocyclohexane-1-carboxylic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances of this synthetic procedure. Our goal is to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your experiments effectively.

Synthetic Pathway Overview

The synthesis of 3-Acetamidocyclohexane-1-carboxylic acid is most commonly achieved via the N-acetylation of its corresponding amino acid precursor, 3-Aminocyclohexane-1-carboxylic acid. This precursor is typically available as a mixture of cis and trans isomers, and the acetylation step generally preserves the existing stereochemistry.[1][2] The reaction involves treating the amino acid with an acetylating agent, such as acetic anhydride or acetyl chloride, often under weakly basic conditions to facilitate the nucleophilic attack of the amine group.[3][4]

Caption: General synthetic scheme for N-acetylation.

Troubleshooting Guide

This section addresses specific, common problems encountered during the synthesis in a question-and-answer format.

Q1: My final yield is significantly lower than expected. What are the likely causes and how can I fix them?

A1: Low yield is a frequent issue stemming from several potential sources. A systematic approach is key to diagnosis.

• Incomplete Reaction: The acetylation may not have gone to completion.

  • Causality: The nucleophilicity of the amine can be hampered by suboptimal pH. Insufficient acetylating agent or short reaction times are also common culprits.

  • Troubleshooting & Validation:

    • Monitor Progress: Use Thin Layer Chromatography (TLC) to track the disappearance of the starting material. A ninhydrin stain is excellent for visualizing the primary amine starting material, which will be absent in the acetylated product.[3]

    • Optimize Reagents: Ensure at least a stoichiometric equivalent of the acetylating agent is used. A slight excess (1.1-1.5 eq.) can help drive the reaction to completion.[3][5]

    • Control pH: For Schotten-Baumann conditions (using a base like NaOH), maintain an alkaline pH (8-10) to ensure the amine is deprotonated and nucleophilic.[3] If the pH is too high, it can promote hydrolysis of the acetylating agent.

• Product Hydrolysis: The newly formed amide bond can be cleaved during workup.

  • Causality: Amide bonds are susceptible to hydrolysis under harsh acidic or basic conditions, especially with prolonged heating.[6][7][8] This reverts the product back to the starting amino acid.

  • Troubleshooting & Validation:

    • Mild Workup: During aqueous workup, avoid using strong acids or bases for extended periods. When acidifying to precipitate the product, do so cautiously at low temperatures (ice bath) and do not let the mixture stand for too long. A pH of 3-4 is typically sufficient to protonate the carboxylic acid.[3][9]

    • Confirmation: Check the aqueous layer or any unexpected precipitates by TLC for the presence of the starting amino acid.

• Purification Losses: The product may be lost during extraction or crystallization.

  • Causality: 3-Acetamidocyclohexane-1-carboxylic acid has moderate polarity and can exhibit some solubility in both aqueous and organic phases, leading to losses during liquid-liquid extraction.

  • Troubleshooting & Validation:

    • Saturate Aqueous Layer: Before extracting the product with an organic solvent, saturate the aqueous layer with NaCl. This decreases the solubility of the organic product in the aqueous phase, improving extraction efficiency.

    • Multiple Extractions: Perform multiple extractions with smaller volumes of solvent (e.g., 3 x 50 mL) rather than a single large extraction (1 x 150 mL).

Caption: Troubleshooting flowchart for low product yield.

Q2: My NMR spectrum shows extra peaks, or my TLC has a persistent impurity spot. What are the common side products?

A2: The presence of unexpected signals or spots often points to specific, predictable side reactions.

• Unreacted Starting Material: The most common "impurity" is simply the starting 3-Aminocyclohexane-1-carboxylic acid. It can be identified by comparing its TLC Rf value and NMR spectrum to a known standard.

• N,N-Diacetylation: A significant side reaction, especially under vigorous conditions.

  • Causality: The initially formed acetamide is also a nucleophile, albeit a much weaker one than the starting amine. With a large excess of a highly reactive acetylating agent (like acetic anhydride) and elevated temperatures or prolonged reaction times, a second acetylation can occur to form the N,N-diacetyl imide derivative.[10][11]

  • Identification:

    • NMR: The single acetyl methyl peak (around 2.0 ppm) in the desired product will be replaced by a new signal for the two equivalent acetyl groups in the diacetylated product, often shifted slightly downfield. The N-H proton signal will be absent.[10]

    • TLC: The diacetylated product is typically less polar than the desired mono-acetylated product and will have a higher Rf value.

  • Prevention: Use a modest excess of the acetylating agent (1.1 eq.), maintain lower temperatures (0 °C to room temperature), and monitor the reaction to avoid unnecessarily long reaction times.[3][5]

• Esterification: While less common, the carboxylic acid functional group can potentially be esterified.

  • Causality: If an alcohol is used as a solvent or co-solvent under acidic conditions (e.g., if using acetyl chloride without sufficient base), Fischer esterification can occur.[12][13] Certain reagents, like triethyl orthoacetate, are known to cause concurrent N-acetylation and esterification.[14]

  • Identification: Look for characteristic ester signals in the NMR spectrum (e.g., a quartet and triplet for an ethyl ester). The product will also be significantly less polar on TLC.

  • Prevention: Avoid alcoholic solvents unless they are part of a specific protocol. Ensure any acid generated (e.g., HCl from acetyl chloride) is adequately neutralized with a base.

Caption: Major side reactions in the synthesis.

Q3: My product is a sticky oil that refuses to crystallize. What purification strategies can I use?

A3: Failure to crystallize is almost always due to impurities that disrupt the crystal lattice formation.

• Strategy 1: Re-evaluate Purity & Solvent

  • Causality: Even small amounts of solvent or side products can act as "crystallization inhibitors."

  • Troubleshooting & Validation:

    • Analyze Crude Product: Run a high-quality NMR of your crude material to estimate the level of impurity.

    • Solvent Screening: Attempt recrystallization from a variety of solvent systems. Good starting points for this molecule include water, ethanol/water mixtures, or ethyl acetate/hexane.[3][15] The goal is to find a system where the product is soluble when hot but sparingly soluble when cold.

• Strategy 2: Acid-Base Extraction

  • Causality: This technique leverages the acidic nature of the carboxylic acid group to separate it from neutral or basic impurities.

  • Protocol:

    • Dissolve the crude oil in a suitable organic solvent (e.g., ethyl acetate).

    • Extract the organic layer with a weak aqueous base, such as 1M sodium bicarbonate (NaHCO₃) solution. The desired acidic product will move into the aqueous layer as its sodium salt, while neutral impurities (like the diacetylated side product) remain in the organic layer.

    • Separate the layers. Discard the organic layer.

    • Cool the aqueous layer in an ice bath and slowly re-acidify with a dilute acid (e.g., 1M HCl) to a pH of ~3.[9]

    • The purified product should precipitate as a solid. If it oils out, extract it back into an organic solvent, dry, and concentrate again. This purified material is much more likely to crystallize.

• Strategy 3: Column Chromatography

  • Causality: If other methods fail, chromatography provides a robust method for separating compounds based on polarity.

  • Protocol:

    • Normal Phase: Use silica gel with a mobile phase of increasing polarity, such as a gradient of methanol in dichloromethane or ethyl acetate. Adding a small amount of acetic acid (0.5-1%) to the mobile phase can improve peak shape and prevent streaking by keeping the carboxylic acid protonated.

    • Reversed-Phase (C18): This can be very effective for polar compounds. Use a mobile phase of water and acetonitrile, often with a small amount of an acid modifier like trifluoroacetic acid (TFA) or formic acid (0.1%).[16]

Frequently Asked Questions (FAQs)

Q1: Which acetylating agent is better: acetic anhydride or acetyl chloride? A1: Both are effective, but they have different practical considerations. Acetic anhydride is generally preferred because it is less volatile, less sensitive to moisture, and its byproduct, acetic acid, is less corrosive and easier to remove than the HCl generated from acetyl chloride.[4][] Acetyl chloride is more reactive and may require more careful temperature control; the HCl it produces must be neutralized by at least one equivalent of base.[]

Q2: How do I remove residual acetic acid or unreacted acetic anhydride after the reaction? A2: The workup procedure is designed to handle this. First, any unreacted acetic anhydride is quenched by carefully adding water, which hydrolyzes it to acetic acid. Both the byproduct acetic acid and any excess used as a solvent can then be removed by either washing the organic extract with water or a dilute bicarbonate solution (being careful not to make the solution too basic, which would deprotonate your product and pull it into the aqueous layer) or by co-evaporation with a high-boiling solvent like toluene under reduced pressure.

Q3: How can I distinguish between the cis and trans isomers of my product? A3: The stereochemistry of the product is dictated by the starting material. Distinguishing the isomers analytically is best done by ¹H NMR spectroscopy. The key is to analyze the coupling constants (J-values) for the protons at C1 (attached to the carboxyl group) and C3 (attached to the acetamido group). In the chair conformation, axial-axial couplings are large (~10-13 Hz), while axial-equatorial and equatorial-equatorial couplings are much smaller (~2-5 Hz).[18] These differences in coupling patterns can allow for the definitive assignment of the relative stereochemistry. For complex cases, 2D NMR techniques like NOESY can confirm through-space proximity of protons.[18]

Key Experimental Protocols

Protocol 1: Synthesis via Schotten-Baumann Conditions

This protocol is adapted from standard procedures for N-acetylation of amino acids.[3]

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Aminocyclohexane-1-carboxylic acid (1.0 eq.) in 1M sodium hydroxide (aq) (2.0 eq.). Cool the solution to 0 °C in an ice bath.

• Acetylation: While stirring vigorously, add acetic anhydride (1.2 eq.) dropwise, ensuring the temperature remains below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-3 hours. Monitor the reaction by TLC (ninhydrin stain) until the starting amine is consumed.

• Workup - Acidification: Cool the reaction mixture back to 0 °C. Carefully acidify the solution to pH 3-4 by the dropwise addition of 3M HCl. A white precipitate of the product should form.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold water.

• Drying: Dry the product under vacuum to a constant weight. The crude product can be purified further by recrystallization.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place a small amount of the crude solid in a test tube and add a potential solvent (e.g., water) dropwise while heating. A good solvent will dissolve the compound when hot but not when cold. An ethanol/water mixture is often effective.

• Dissolution: In a flask, add the minimum amount of the hot solvent required to fully dissolve the crude product.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should begin. Do not disturb the flask during this process.

• Chilling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

References

• Hydrolysis of Acetamide | Acid | Base | Acetic acid | Sodium acetate | Organic Chemistry | Class 12| - YouTube. (2023). Available at: [Link]

• 22.7: Amide Chemistry - Chemistry LibreTexts. (2020). Available at: [Link]

• Amide coupling reaction in medicinal chemistry. Coupling reagents - HepatoChem. (n.d.). Available at: [Link]

• Protecting Groups in Peptide Synthesis - PubMed - NIH. (n.d.). Available at: [Link]

• Amino Acid-Protecting Groups - SciSpace. (n.d.). Available at: [Link]

• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. (2008). Available at: [Link]

• 21.7: Chemistry of Amides - Chemistry LibreTexts. (2022). Available at: [Link]

• Protective Groups - Organic Chemistry Portal. (n.d.). Available at: [Link]

• Reactions of Amides - A Level Chemistry Revision Notes - Save My Exams. (2025). Available at: [Link]

• EP3882256A1 - Method for producing n-acetyl dipeptide and n-acetyl amino acid - Google Patents. (n.d.).

• Concurrent esterification and N-acetylation of amino acids with orthoesters: A useful reaction with interesting mechanistic implications - PMC. (n.d.). Available at: [Link]

• Diphenylsilane as a coupling reagent for amide bond formation - RSC Publishing. (n.d.). Available at: [Link]

• N,N-DIACETYLAMINES AS BY-PRODUCTS FROM THE ACETYLATION OF AMINES - Canadian Science Publishing. (1963). Available at: [Link]

• Amides can be hydrolysed under acidic or basic conditions too - Oxford University Press. (2025). Available at: [Link]

• the hydrolysis of amides - Chemguide. (n.d.). Available at: [Link]

• Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride - Indian Academy of Sciences. (2013). Available at: [Link]

• Protocol: Preparative Scale N-Acetylation of Aminoacylated tRNA - Unknown Source. (n.d.). Available at: [Link]

• CHEMICAL REACTIONS OF AMINES - ALKYLATION ACYLATION, CARBYLAMINE REACTION. - YouTube. (2021). Available at: [Link]

• A new method of preparing (1R,3S)-3-amino-1-cyclohexane-carboxylic acid - ResearchGate. (n.d.). Available at: [Link]

• CN111099989A - S-3-cyclohexenecarboxylic acid and its purification method - Google Patents. (n.d.).
• US5387713A - Process for purification of carboxylic acids - Google Patents. (n.d.).

• Chemistry N-DEACETYLATION OF SOME AROMATIC AMIDES - YSU Journals. (n.d.). Available at: [Link]

• RediSep C-18 reversed phase column purification of carboxylic acids - Teledyne ISCO. (2012). Available at: [Link]

• General procedures for the purification of Carboxylic acids - Chempedia - LookChem. (n.d.). Available at: [Link]

• US20110257401A1 - Process for producing optically active carboxylic acid - Google Patents. (2011).

• What is acetylation of amines? - Quora. (2016). Available at: [Link]

• Stereospecific Synthesis of Cyclohexenone Acids by[19][19]-Sigmatropic Rearrangement Route - PMC. (2023). Available at: [Link]

• Cis/trans stereochemistry dictating pKa - Chemistry Stack Exchange. (2016). Available at: [Link]

• PURIFICATION OF AROMATIC CARBOXYLIC ACIDS - European Patent Office - EP 3089957 B1 - EPO. (2020). Available at: [Link]

• A Study of Factors Leading to N, N-Diacetylation of Aminopyrimidines - Oregon State University. (n.d.). Available at: [Link]

• 3-Aminocyclohexanecarboxylic acid | C7H13NO2 | CID 544887 - PubChem. (n.d.). Available at: [Link]

• Recent Advances in the Synthesis of Carboxylic Acid Esters - IntechOpen. (2018). Available at: [Link]

• WO2015102893A1 - Process for the preparation of cyclohexane carboxylic acid compounds - Google Patents. (n.d.).

• 21.3: Reactions of Carboxylic Acids - Chemistry LibreTexts. (2024). Available at: [Link]

• Carboxylic Acid Derivative Reactions - YouTube. (2021). Available at: [Link]

• Carboxylic acid reactions overview (article) - Khan Academy. (n.d.). Available at: [Link]

• Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC. (n.d.). Available at: [Link]

• Derivatives of Carboxylic Acids - MSU chemistry. (n.d.). Available at: [Link]

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• 2. 3-Aminocyclohexanecarboxylic Acid (cis- and trans- mixture) 95.0+%, TCI | Fisher Scientific [fishersci.ca]
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• 4. ias.ac.in [ias.ac.in]
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• 19. hepatochem.com [hepatochem.com]

"improving the resolution of 3-Acetamidocyclohexane-1-carboxylic acid enantiomers"

Welcome to the Advanced Technical Support Center Curated by Senior Application Scientists for Process Chemists and Drug Development Professionals

Improving the enantiomeric resolution of chiral pharmaceutical intermediates like 3-Acetamidocyclohexane-1-carboxylic acid requires transitioning from traditional thermodynamic separations to highly selective kinetic methodologies. This guide provides field-proven troubleshooting insights, causal explanations for common bottlenecks, and validated methodologies to dramatically improve yield, enantiomeric excess (ee%), and scalability.

Part 1: Diagnostic Troubleshooting & Field Insights (FAQs)

Q1: Why is my yield consistently stuck below 20% when using classical diastereomeric salt resolution? The Causality: The fundamental bottleneck in classical chemical resolution isn't merely the choice of chiral resolving agent (e.g.,

- -phenylethylamine); it is driven by co-precipitation kinetics [1]. Diastereomeric salts of 3-substituted cyclohexanecarboxylic acids possess nearly identical crystal lattice energies, forcing tight co-crystallization. To achieve an acceptable enantiomeric excess, chemists are forced into thermodynamic equilibration through repeated sequential recrystallizations (often 3 to 5 times). Each thermal cycle bleeds product into the mother liquor, intrinsically capping the overall yield at and generating excessive solvent waste.

Q2: How does a biocatalytic transition to Novozym 435 (CALB) overcome these thermodynamic limitations? The Causality: Transitioning to Enzymatic Kinetic Resolution (EKR) changes the mechanism from a thermodynamic phase-separation to a geometrically-enforced chemical reaction. Candida antarctica Lipase B (Novozym 435) features a highly stereospecific catalytic triad. The enzyme's active site precisely accommodates the spatial geometry of the

-enantiomer of the isopropyl 3-aminocyclohexanecarboxylate precursor [1]. The bulky secondary amine and ester groups of the competing -enantiomer clash sterically with the walls of the binding pocket, preventing it from adopting the necessary transition state. This effectively transforms the racemate into a separable mixture of a -ester and unreacted -amine.

Q3: During ester hydrolysis to form the free carboxylic acid, I am observing epimerization and loss of ee%. How can this be suppressed? The Causality: The chiral stereocenter located adjacent to the electron-withdrawing carboxylic group is highly sensitive to base-catalyzed enolization. If the exothermic heat of adding the alkaline solution (NaOH) is allowed to exceed

, the base acts on the -proton, triggering an enolate intermediate that scrambles the stereocenter upon reprotonation. The solution is rigid thermoregulation: the reaction vessel must be strictly maintained at throughout the hydrolysis process [1].

Q4: What chiral HPLC parameters reliably resolve these enantiomers for accurate ee% monitoring? The Causality: Because the target molecule features an acidic moiety, using neutral mobile phases results in severe peak tailing due to secondary interactions with the silica support. Implementing an immobilized amylose-based stationary phase (e.g., Chiralcel IA-3) coupled with an aggressive mobile phase of Hexane/IPA/EtOH/TFA (

) forces the carboxylic acid into a uniformly protonated state, ensuring sharp, baseline-resolved peaks [2].

Part 2: Quantitative Data Synopsis

The table below summarizes the operational and synthetic parameters comparing the outdated classical route against the preferred enzymatic pipeline.

Resolution Strategy	Resolving Agent / Catalyst	Required Synthetic Steps	Target Yield (%)	Enantiomeric Excess (ee %)	Process Limitations & Mechanics
Classical Salt Resolution	Chiral amine (e.g., -PEA)	5 (Protection, Salt, Recryst., Deprotection, Acetylation)	~20%	>95%	Narrow solubility limits; mandates 3x recrystallization; extreme solvent usage.
Enzymatic Kinetic Resolution	Novozym 435 (Immobilized CALB)	3 (Esterification, Enzymatic Acylation, Hydrolysis)	>40% (Max theoretical 50%)	>98%	Demands strict thermocontrol during final hydrolysis to prevent alpha-epimerization.

Part 3: Mechanistic Process Diagram

The following logical pathway models the transition from a racemic starting material through to the isolated enantiopure acid.

Caption: Comparative logic flow of thermodynamic salt resolution versus kinetic biocatalytic acylation.

Part 4: Validated Standard Operating Protocols

To guarantee a self-validating system , each protocol features embedded In-Process Controls (IPCs) to verify chemical states prior to advancing to subsequent steps.

Protocol A: Enantioselective Novozym 435-Mediated Acetylation

Purpose: Selectively acylate the target enantiomer while leaving the counter-enantiomer inert.

• Substrate Solvation : Dissolve

  of racemic isopropyl 3-aminocyclohexanecarboxylate in an excess of isopropyl acetate ( ). Note: Isopropyl acetate serves a dual role as the solvent and the acyl donor.

• Biocatalyst Seeding : Add

  of Novozym 435 (immobilized Candida antarctica Lipase B).

• Thermal Incubation : Affix a reflux condenser and heat the suspension to exactly

  under constant orbital agitation ( ).

• IPC Checkpoint : Sample the reaction every

  for chiral HPLC analysis. Quench the reaction strictly when theoretical conversion hits to prevent over-acylation and erosion of enantiomeric purity.

• Phase Separation : Filter the reaction mixture through a sintered glass funnel to recover the enzyme beads (catalyst can be washed with EtOAc and recycled up to 5 times).

• Acid-Base Wash : Concentrate the filtrate in vacuo. Redissolve the crude in EtOAc and wash vigorously with

  . The unreacted -amine protonates and partitions into the aqueous layer. Retain the organic layer containing the enantiopure -ester.

Protocol B: Controlled Alkaline Hydrolysis to Free Acid

Purpose: Cleave the ester cleanly without promoting thermal alpha-epimerization.

• Solvent Exchange : Dissolve the enriched

  -ester obtained from Protocol A into HPLC-grade Methanol ( ).

• Thermoregulated Dosing : Set reactor jacket cooling to

  . Slowly dropwise add of over . Crucial Validation : Ensure the internal probe strictly prevents temperature excursions above to avoid racemization.

• Hydrolytic Cleavage : Maintain vigorous stirring at

  for .

• IPC Checkpoint : Run a TLC (EtOAc/Hexane 1:1, ninhydrin stain) to verify complete consumption of the ester intermediate.

• Protonation & Isolation : Plunge the reactor to

  . Cautiously add aqueous dropwise until the solution reaches . Note: Acidifying to pH 1 fully protonates the carboxylic acid (pKa ~4.5), enforcing organic solubility.

• Final Extraction : Add

  of EtOAc. Phase separate, extract the aqueous layer one more time with EtOAc, pool the organic layers, dry over anhydrous , and evaporate to yield analytically pure -3-Acetamidocyclohexane-1-carboxylic acid as a crystalline matrix.

References

• Karlsson, S. (2016). Development of an Enantioselective Novozym 435 Mediated Acetylation for the Preparation of (1S,3R)-3-Acetamidocyclohexane-1-carboxylic Acid. Organic Process Research & Development, 20(7), 1336–1340.[Link]

• Du, W., et al. (2019). Lipase-catalyzed synthesis of ethyl (R)-2-benzyloxy-2-isopropylhydrogenmalonate: a useful combination of chemical synthesis with enzymatic methods. Artificial Cells, Nanomedicine, and Biotechnology, 47(1), 583-588.[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationships of Cyclohexane Carboxylic Acid Analogs for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The cyclohexane ring is a foundational scaffold in medicinal chemistry, prized for its conformational rigidity and synthetic tractability. When functionalized with a carboxylic acid and other substituents, it gives rise to a diverse array of bioactive molecules. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of a series of amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid, which have shown promise as anti-inflammatory and antiproliferative agents. By dissecting the relationship between chemical structure and biological function, we aim to provide actionable insights for the rational design of more potent and selective therapeutic candidates.

The Cyclohexane Scaffold: A Privileged Structure in Drug Design

The cyclohexane core offers a rigid three-dimensional framework that allows for the precise spatial orientation of functional groups, a critical factor for effective interaction with biological targets.[1] The carboxylic acid moiety, a common feature in many drugs, often serves as a key pharmacophore, engaging in hydrogen bonding and electrostatic interactions with protein active sites.[2] The combination of the cyclohexane ring and a carboxylic acid group has been explored in the development of various therapeutic agents, including anti-ulcer and anti-inflammatory drugs.[3] This guide will focus on a specific class of these analogs: amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid, which have been systematically evaluated for their biological activities.[4]

Comparative Analysis of Biological Activity: A Focus on Amidrazone Derivatives

A series of novel amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid were synthesized and evaluated for their anti-inflammatory and antiproliferative activities.[4][5] The anti-inflammatory activity was determined by measuring the inhibition of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in mitogen-stimulated peripheral blood mononuclear cells (PBMCs).[1] The antiproliferative effects were also assessed in the same cell line.[4] The following sections present a comparative analysis of these activities based on structural modifications to the parent molecule.

Influence of Substituents on Anti-Inflammatory Activity

The nature of the substituents on the amidrazone moiety was found to significantly impact the anti-inflammatory profile of the compounds. The key findings are summarized in the table below.

Table 1: Comparative Anti-inflammatory Activity of Amidrazone Derivatives of Cyclohex-1-ene-1-carboxylic Acid

Compound	R1 Substituent	R2 Substituent	Inhibition of TNF-α (%) at 100 µg/mL	Inhibition of IL-6 (%) at 100 µg/mL
2a	Phenyl	Phenyl	-	-
2b	2-pyridyl	2-pyridyl	~99%	~93%
2c	Phenyl	2-pyridyl	-	-
2d	4-chlorophenyl	Phenyl	-	-
2e	4-methylphenyl	Phenyl	-	-
2f	4-methoxyphenyl	Phenyl	~81%	-

Data extracted from a study on new amidrazone derivatives containing cyclohex-1-ene-1-carboxylic acid.[4][5] A '-' indicates that significant inhibition was not reported under the specified conditions.

From this data, several key SAR insights emerge:

• Presence of Pyridyl Groups: Compound 2b , featuring two 2-pyridyl substituents, demonstrated the most potent anti-inflammatory activity, strongly inhibiting the secretion of both TNF-α and IL-6.[4][6] This suggests that the nitrogen atoms in the pyridyl rings may be involved in key interactions with the biological target.

• Single Pyridyl Group: The presence of a single 2-pyridyl group in compound 2c did not result in significant inhibitory activity under the tested conditions, indicating a potential requirement for bidentate chelation or two points of interaction.

• Phenyl Ring Substitution: Among the derivatives with phenyl groups, the introduction of a methoxy group at the para-position (compound 2f ) led to strong inhibition of TNF-α secretion.[4][5] This highlights the electronic and steric influence of substituents on the phenyl ring.

Structure-Antiproliferative Activity Relationships

The same series of compounds was evaluated for their ability to inhibit the proliferation of mitogen-stimulated lymphocytes. The results are summarized in Table 2.

Table 2: Comparative Antiproliferative Activity of Amidrazone Derivatives

Compound	R1 Substituent	R2 Substituent	Antiproliferative Activity at 100 µg/mL
2a	Phenyl	Phenyl	More effective than ibuprofen
2b	2-pyridyl	2-pyridyl	-
2c	Phenyl	2-pyridyl	Dose-dependent inhibitory effect
2d	4-chlorophenyl	Phenyl	More effective than ibuprofen
2e	4-methylphenyl	Phenyl	Dose-dependent inhibitory effect
2f	4-methoxyphenyl	Phenyl	More effective than ibuprofen

Data extracted from a study on new amidrazone derivatives containing cyclohex-1-ene-1-carboxylic acid.[4][6] A '-' indicates that significant antiproliferative activity was not highlighted for this compound in the study.

The analysis of the antiproliferative data reveals distinct SAR trends:

• Influence of Phenyl Ring Substitution: The nature and position of the substituent on the phenyl ring of the amidrazone moiety significantly impact antiproliferative activity.[1] Compounds 2a , 2d , and 2f , all containing substituted or unsubstituted phenyl groups, were more effective than the reference drug ibuprofen at a concentration of 100 µg/mL.[4][6]

• Dose-Dependent Effects: Several derivatives, including 2a , 2c , 2e , and 2f , exhibited a dose-dependent inhibitory effect on cell proliferation.[4]

Visualizing Structure-Activity Relationships

The following diagram illustrates the key SAR findings for the amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid.

Caption: Key SAR insights for amidrazone derivatives.

Experimental Protocols

Detailed methodologies for the key experiments are crucial for the replication and validation of findings.

Synthesis of Amidrazone Derivatives (General Procedure)

The synthesis of the target amidrazone derivatives of cyclohex-1-ene-1-carboxylic acid was achieved through the reaction of respective amidrazones with 3,4,5,6-tetrahydrophthalic anhydride.[4][5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US4348410A - Cyclohexane carboxylic acid derivatives - Google Patents [patents.google.com]
• 4. Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, Evaluation of Biological Activity, and Structure-Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Technical Safety &amp; Operational Guide: Handling 3-Acetamidocyclohexane-1-carboxylic acid

As a Senior Application Scientist, I frequently observe facilities treating organic pharmaceutical intermediates with standard, generalized chemical protocols. However, compounds like 3-Acetamidocyclohexane-1-carboxylic acid demand a nuanced, procedure-driven approach. This intermediate—critical for enantioselective pharmaceutical synthesis—possesses both a carboxylic acid moiety and an acetamido group. Failing to respect its physicochemical properties compromises both synthetic yields and personnel safety.

This guide provides a self-validating framework for safe laboratory handling, rigorous personal protective equipment (PPE) selection, and compliant disposal. Every protocol detailed below is designed not just to instruct, but to explain the underlying causality of the safety mechanisms.

Chemical Profile & Mechanistic Hazards

Before handling any reagent, it is imperative to understand how its molecular structure dictates its physical hazards.

• Chemical Name: 3-Acetamidocyclohexane-1-carboxylic acid

• CAS Numbers: 1206676-92-7 (racemic/unspecified)[1], 2382038-23-3 ((1R,3R) enantiomer)[2]

• Molecular Formula: C9H15NO3[1]

• Mechanistic Hazards: This compound acts as a weak organic acid and poses moderate acute hazards. It is irritating to the skin, eyes, and respiratory tract, corresponding to GHS Hazard Codes H302 (Harmful if swallowed), H315, H319, and H335 (Irritation)[3].

Causality of Hazard: As a crystalline powder, the primary exposure vector is inhalation of airborne dust. When this dust contacts mucosal membranes (such as the respiratory tract or the surface of the eye) or mixes with sweat on the skin, it rapidly dissolves. This dissolution drives a highly localized drop in pH mediated by the carboxylic acid group, resulting in acute cellular irritation, protein denaturation at the micro-level, and a burning sensation.

Personal Protective Equipment (PPE) Matrix

Selecting PPE is a critical engineering decision based on chemical compatibility and permeability. Do not rely on generic laboratory gear.

PPE Category	Required Equipment	Scientific Rationale & Causality
Hand Protection	Nitrile or Neoprene gloves (minimum 4-5 mil).	Latex provides negligible protection against organic compounds and rapidly degrades when exposed to typical synthesis solvents[4]. Nitrile resists percutaneous permeation of organic acids[5].
Eye/Face	ANSI Z87.1 chemical splash goggles. Face shield for bulk transfers.	Safety glasses with side shields do not adequately prevent fine aerosolized powders from wrapping around the lens and contacting the conjunctiva[6].
Body Protection	Fully buttoned, flame-resistant lab coat; closed-toe shoes; full pants.	Protects the skin from localized pH burns caused by accidental micro-spills[7].
Respiratory	N95/P100 or half-face respirator (only if handling outside a hood).	Prevents inhalation of highly irritating crystalline particulates[6].

Operational Workflow: Step-by-Step Procedure

The foundation of chemical handling is isolating the hazard from the operator. Below is the self-validating workflow for dispensing and reacting this compound.

Workflow for safely handling 3-acetamidocyclohexane-1-carboxylic acid.

Step-by-Step Handling Protocol:

• Engineering Controls: All vial openings, transfers, and weighing MUST occur inside a certified Class II chemical fume hood with a verified face velocity of 80-120 fpm[7]. The hood captures aerosolized particulates before they reach the operator's breathing zone[6].

• Setup: Ensure the working surface is lined with a chemical-resistant spill mat.

• Dispensing: Use a static-free, grounded spatula to prevent powder from dispersing due to electrostatic repulsion.

• Integration: When introducing the solid into a reaction solvent, add it incrementally to prevent sudden exotherms, ensuring the acetamido group remains stable and unaffected by rapid heat spikes.

• Doffing & Hygiene: Remove gloves aseptically to avoid contaminating bare skin. Wash hands immediately with soap and water[7].

Spill Response & Decontamination Strategy

A robust laboratory protocol assumes spills will happen. If a spill occurs outside the fume hood, immediately restrict access to the area[6].

Protocol for Small Spills (< 50g):

• Secure & Assess: If the powder is dispersed into the air, evacuate the immediate vicinity for 10 minutes to allow particulates to settle.

• Neutralization: Do not use water directly; it will merely spread the un-neutralized acidic solution. Instead, apply a mild basic solid, such as sodium bicarbonate (NaHCO₃), generously over the spilled powder[7].

• Causality of Choice: NaHCO₃ neutralizes the carboxylic acid through a controlled acid-base reaction, producing water, CO₂, and a benign sodium salt. Relying on a weak base prevents the violent, dangerous exothermic reactions that would occur if strong bases (like NaOH or KOH) were deployed.

• Collection: Moisten the neutralized mix slightly to prevent dust generation, sweep it up using non-sparking tools, and place it in a sealed, clearly labeled hazardous waste bag[6].

Waste Management and Disposal SOP

Pharmaceutical intermediate disposal requires strict adherence to environmental regulations, keeping active compounds out of municipal waste streams and water supplies[8].

• Solid Waste: Any leftover raw material, unused product, or failed in-process synthesis containing this compound must be segregated. Do not dispose of it in regular trash bins[9]. Destroy or completely cross out the chemical name on the original container to prevent illicit or accidental reuse[8].

• Slurry/Liquid Waste: If the intermediate has been dissolved in solvents during chromatography or synthesis, the resulting liquid must be diverted into a specific "Organic Waste" carboy. Ensure that halogenated solvents (like DCM) and non-halogenated solvents are strictly segregated to avoid reactive cross-contamination[9].

• Consumables: Treat all bench liners, kimwipes, and heavily contaminated nitrile gloves used during the protocol as hazardous solid waste. Double-bag these materials before transferring them to your facility's environmental health and safety (EHS) pickup zone[8].

References

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. Isopropyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate | 472963-09-0 | Benchchem [benchchem.com]
• 4. 3.4.3 Types of Gloves | Environment, Health and Safety [ehs.cornell.edu]
• 5. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. depts.washington.edu [depts.washington.edu]
• 8. pharmaguideline.co.uk [pharmaguideline.co.uk]
• 9. Disposal of Laboratory Waste - SOP - PharmaBlog [pharmablog.in]